Cas no 898408-49-6 (8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane)
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 8-(4-methylphenyl)sulfonyl-4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
- 8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
-
- Inchi: 1S/C18H22N2O5S3/c1-15-4-6-16(7-5-15)27(21,22)19-10-8-18(9-11-19)20(12-13-25-18)28(23,24)17-3-2-14-26-17/h2-7,14H,8-13H2,1H3
- InChI Key: GVQNQKTUBJWPKZ-UHFFFAOYSA-N
- SMILES: O1C2(CCN(S(C3=CC=C(C)C=C3)(=O)=O)CC2)N(S(C2SC=CC=2)(=O)=O)CC1
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2663-0368-2μmol |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-5μmol |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-10μmol |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-20μmol |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-1mg |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-2mg |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-3mg |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-4mg |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-5mg |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2663-0368-10mg |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane |
898408-49-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
Recent Advances in the Study of 8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898408-49-6)
The compound 8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898408-49-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its dual sulfonyl groups and heterocyclic framework, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a potential modulator of biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for certain enzyme systems, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, revealing that the thiophene sulfonyl moiety plays a critical role in target engagement.
In addition to its pharmacological potential, the synthetic accessibility of 8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane has been a topic of interest. A recent paper in Organic Letters (2024) described a novel, high-yield synthetic route that employs catalytic asymmetric sulfonylation, significantly improving the efficiency of production. This advancement is expected to facilitate further preclinical studies and potential scale-up for therapeutic development.
Preliminary in vivo studies have also shown promising results. Research conducted by a team at the University of Cambridge (2024) reported that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings suggest that it could be a viable candidate for further development as a therapeutic agent, particularly in the treatment of chronic inflammatory diseases.
Despite these advancements, challenges remain. The exact mechanism of action and potential off-target effects of 8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane are still under investigation. Future research directions may include detailed structure-activity relationship (SAR) studies and comprehensive toxicological assessments to ensure its safety and efficacy in clinical settings.
In conclusion, the compound 8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898408-49-6) represents a promising area of research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activity make it a compelling subject for further investigation, with potential applications in the development of novel therapeutics for inflammatory and other diseases.
898408-49-6 (8-(4-methylbenzenesulfonyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)